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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B12370718

An In-depth Technical Guide on the Material Safety of Sudan Orange G-d5

This guide provides a comprehensive overview of the safety data for Sudan Orange G-d5,
intended for researchers, scientists, and professionals in drug development. The information
presented is based on the Material Safety Data Sheet (MSDS) for the parent compound,
Sudan Orange G, as the safety and handling protocols are analogous. The primary distinction
for the deuterated compound is its molecular weight.

Chemical Identification

Sudan Orange G-d5 is the deuterated form of Sudan Orange G, a synthetic azo dye.
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Identifier

Data

Product Name

Sudan Orange G-d5

4-(Phenylazo)resorcinol-d5, C.I. 11920-d5,

Synonyms Solvent Orange 1-d5

CAS Number Not available (Parent CAS: 2051-85-6)[1][2]
Molecular Formula C12H5D5N202[3][4]

Molecular Weight 219.25 g/mol [3]

Parent Molecular Formula C12H10N202

Parent Molecular Weight 214.22 g/mol

Physical and Chemical Properties

The substance is a solid powder, with limited solubility in water but soluble in certain organic

solvents.

Property

Value

Physical State

Powder / Solid

Appearance Red to Orange powder

Odor Slight

Melting Point 143 - 146 °C/ 289.4 - 294.8 °F
Boiling Point No information available

Flash Point No information available

Water Solubility

0.2 g/L (at 20 °C)

Chloroform Solubility

1 mg/mL

pH

No information available

Hazard Identification and Classification
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Sudan Orange G is classified as hazardous under the OSHA Hazard Communication Standard.

The primary routes of concern are ingestion and contact with skin or eyes.

Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation

GHS Label Elements:

» Signal Word: Warning

e Hazard Pictograms: GHSO07 (Exclamation Mark)

NFPA Ratings:
e Health: 2
e Flammability: 1

e Instability: O

Experimental and Procedural Protocols

The following protocols are derived from standard safety and handling procedures outlined in

the material safety data sheet.

First-Aid Measures

Detailed steps for immediate response to exposure.
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 Inhalation: If inhaled, immediately move the person to fresh air. If the individual feels unwell,
seek medical attention by calling a doctor or a poison control center.

» Skin Contact: Should the substance come into contact with skin, wash the affected area
thoroughly with plenty of soap and water. If skin irritation develops or persists, consult a
physician. Contaminated clothing must be removed and laundered before it is reused.

o Eye Contact: In case of eye contact, rinse the eyes cautiously with clean, fresh water for at
least 10-15 minutes, holding the eyelids open. If contact lenses are worn, remove them if it is
safe to do so and continue rinsing. If eye irritation persists, it is important to consult an
ophthalmologist.

 Ingestion: If the substance is swallowed, rinse the mouth with water. Contact a doctor if you
begin to feel unwell.

Accidental Release Measures

Methodology for containing and cleaning up a spill.

e Personal Precautions: Ensure adequate ventilation in the affected area. Non-emergency
personnel should avoid contact with the skin, eyes, and clothing, and refrain from breathing
the dust.

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.

e Containment and Cleaning:

o

Cover drains to contain the spill.

[¢]

Mechanically collect the spilled material (e.g., sweep or shovel) and place it into suitable,
labeled containers for disposal.

[¢]

Avoid actions that generate dust.

[e]

After the material has been collected, ventilate the affected area.
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Handling and Storage

Guidelines for safe laboratory use and storage.

» Safe Handling:

o

Wash hands and any exposed skin thoroughly after handling.

[¢]

Avoid breathing dust, fumes, or vapors.

[¢]

Use only in well-ventilated areas or outdoors.

[e]

Wear appropriate personal protective equipment (PPE), including protective gloves,
clothing, and eye/face protection.

[e]

Do not eat, drink, or smoke when using this product.

o Storage Conditions:

[¢]

Store in a dry, well-ventilated place.

[¢]

Keep the container tightly closed when not in use.

[e]

Recommended storage temperature is between 15-25 °C.

o

Incompatible materials include strong oxidizing agents and strong bases.

Emergency and Response Workflows

The following diagrams illustrate key procedural workflows for safety and handling.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Initial Actions

Ensure Ventilation

Protection Containment & Cleanup Final Steps
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Figure 1: Accidental Spill Response Workflow
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Figure 1: Accidental Spill Response Workflow

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes for 15 Mins Rinse Mouth

Seek Medical Attention

if Symptoms Persist

Figure 2: First-Aid Exposure Protocol
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Figure 2: First-Aid Exposure Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12370718#sudan-orange-g-d5-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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